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Compound of Interest

Compound Name: Diaminopimelic Acid

Cat. No.: B102294

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

This guide provides detailed procedures for the safe and compliant disposal of
Diaminopimelic Acid (DAP), ensuring the safety of laboratory personnel and the protection of
the environment. Adherence to these protocols is crucial for maintaining a safe laboratory
environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before handling Diaminopimelic Acid, it is imperative to be familiar with its potential hazards.
While not classified as hazardous for transportation, DAP can cause skin, eye, and respiratory
irritation.[1][2][3][4] Always consult the Safety Data Sheet (SDS) for the specific formulation you
are using.

Personal Protective Equipment (PPE) required for handling Diaminopimelic Acid:
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).
Eye/Face Protection Safety glasses with side-shields or goggles.[3]
Skin and Body Protection Laboratory coat.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH- or CEN-certified respirator

may be appropriate.[1]

Step-by-Step Disposal Procedure for
Diaminopimelic Acid

The primary recommendation from multiple safety data sheets is to dispose of Diaminopimelic
Acid and its containers at an approved waste disposal plant.[1][2][4] Do not dispose of DAP in
regular trash or pour it down the drain unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.

1. Waste ldentification and Segregation:

» Treat all solid Diaminopimelic Acid and any materials contaminated with it (e.g., weighing
paper, contaminated gloves) as chemical waste.

» Do not mix Diaminopimelic Acid waste with other waste streams unless compatible and
permitted by your institution's waste management guidelines.

2. Waste Collection and Storage:
¢ Collect solid DAP waste in a clearly labeled, sealed container.
e The container should be made of a material compatible with the chemical.

» Label the waste container clearly as "Diaminopimelic Acid Waste" and include the date of
accumulation.
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Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials.[1][2]

. Disposal of Empty Containers:
Containers that held Diaminopimelic Acid should be managed as chemical waste.

If institutional procedures allow for the disposal of "TRCRA Empty" containers in regular trash,
they must be triple-rinsed with a suitable solvent.[5] The rinsate must be collected and
disposed of as hazardous waste.[6]

Labels on empty containers should be defaced or removed before disposal to prevent
misuse.[6][7]

. Accidental Spills:
In the event of a spill, avoid generating dust.[2][8]
Wear appropriate PPE.

Carefully sweep or vacuum the spilled solid material into a suitable container for disposal.[1]

[8]
Prevent the spilled material from entering drains or waterways.[1][9]
Clean the spill area thoroughly.
. Consultation and Final Disposal:
Always follow your institution's specific guidelines for chemical waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the Diaminopimelic Acid waste.

Diaminopimelic Acid Hazard Summary
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e L L GHS Precautionary
Hazard Classification Description
Statements

P264: Wash skin thoroughly
after handling.[1][2][3] P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.[1][2]

Skin Irritation Causes skin irritation.[1][2][3] [3] P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[1][2][3] P332+P313: If
skin irritation occurs: Get

medical advice/attention.[1][2]

[3]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if

o Causes serious eye irritation.
Eye Irritation present and easy to do.

1112113

L] Continue rinsing.[1][2]
P337+P313: If eye irritation
persists: Get medical

advice/attention.[1][2][3]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1][2] P271: Use only
] outdoors or in a well-ventilated
) o May cause respiratory
Respiratory Irritation T area.[1][2] P304+P340: IF

irritation.[1][2][4] o
INHALED: Remove victim to
fresh air and keep at rest in a
position comfortable for

breathing.[1]

P501: Dispose of
contents/container to an

No data available on

Environmental Hazards ecotoxicity. Not known to be )
approved waste disposal plant.

[1]2]

hazardous to water.[4][10]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.tcichemicals.com/BE/en/sds/D0112_EU_6N.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.fishersci.com/store/msds?partNumber=AAB22391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/01/pdf/sds-4004244.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpN2E1djczOWJqbjFsYnk2OG5yc2xmYmlmMWpqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9CMjIzOTFfNTgzLTkzLTdfMiUyQzYtRGlhbWlub3BpbWVsaWMgQWNpZC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX0IyMjM5MV81ODMtOTMtN18yJTJDNi1EaWFtaW5vcGltZWxpYyUyMEFjaWQucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--8f3d5cec03a105d761b2a25f3b61bb5539efdd76/MetaSci_B22391_583-93-7_2,6-Diaminopimelic%20Acid.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/33240
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Diaminopimelic Acid Disposal Workflow

Diaminopimelic Acid Disposal Decision Workflow
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Caption: Workflow for the proper disposal of Diaminopimelic Acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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